![molecular formula C10H6Cl2O2 B1621718 3,4-dichloro-5-phenyl-2(5H)-furanone CAS No. 72857-85-3](/img/structure/B1621718.png)
3,4-dichloro-5-phenyl-2(5H)-furanone
Overview
Description
3,4-Dichloro-5-phenyl-2(5H)-furanone is a chemical compound with the molecular formula C10H6Cl2O2 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of 3,4-dichloro-5-phenyl-2(5H)-furanone can be achieved from 3,4-dichloro-5-hydroxyfuran-2(5H)-one and Benzene .Molecular Structure Analysis
The molecular structure of 3,4-dichloro-5-phenyl-2(5H)-furanone consists of 10 carbon atoms, 6 hydrogen atoms, 2 chlorine atoms, and 2 oxygen atoms . The InChI code for this compound is 1S/C10H6Cl2O2/c11-7-8(12)10(13)14-9(7)6-4-2-1-3-5-6/h1-5,9H .Physical And Chemical Properties Analysis
3,4-Dichloro-5-phenyl-2(5H)-furanone has a density of 1.5±0.1 g/cm3, a boiling point of 373.6±42.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C . Its enthalpy of vaporization is 62.1±3.0 kJ/mol, and it has a flash point of 168.8±26.9 °C . The compound has a molar refractivity of 54.2±0.4 cm3, and its polar surface area is 26 Å2 .Scientific Research Applications
Mutagenicity Studies
The mutagenicity of various furanones, including 3,4-dichloro-5-hydroxy-2(5H)-furanone derivatives, has been extensively studied. For instance, the hydroxyl group substituted at the 5 position in chlorinated 2(5H)-furanone significantly influences its mutagenicity, as demonstrated in studies with Salmonella typhimurium (Lalonde et al., 1990).
Crystal Structure Analysis
Crystal structure analysis of various furanone compounds, including 3,4-dichloro-5-menthoxy-2(5H)-furanone, has provided valuable insights into their molecular structures and potential applications in material science and chemistry (Bott et al., 2003).
Derivatization for Analysis
The use of sec-butanol for derivatization of chlorinated hydroxyfuranones, including 3,4-dichloro-5-hydroxy-2(5H)-furanone, enables their effective analysis by gas chromatography/mass spectrometry, facilitating research in environmental chemistry and toxicology (Nawrocki et al., 2001).
Cytotoxic Activities
Studies on the cytotoxic activities of furanone derivatives, including 4-(1-alkynyl)-substituted 2(5H)-furanones, have shed light on their potential as therapeutic agents, particularly in the field of cancer research (Bellina et al., 2003).
Biological Roles and Food Chemistry
Furanones, closely related to 3,4-dichloro-5-phenyl-2(5H)-furanone, play significant roles in food chemistry, acting as flavor compounds and demonstrating mutagenic and anti-carcinogenic activities. They are also involved in inter-organism signaling, highlighting their biological importance (Slaughter, 2007).
Synthesis of Fluorescent Dyes
Furanones, such as 3(2H)-furanones, have been utilized in the synthesis of novel fluorescent organic dyes, expanding their applications in bio-analytical purposes and photophysical studies (Varghese et al., 2015).
Safety and Hazards
properties
IUPAC Name |
3,4-dichloro-2-phenyl-2H-furan-5-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6Cl2O2/c11-7-8(12)10(13)14-9(7)6-4-2-1-3-5-6/h1-5,9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCZUHULHKRPPLT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2C(=C(C(=O)O2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Cl2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20369469 | |
Record name | 3,4-dichloro-5-phenyl-2(5H)-furanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20369469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dichloro-5-phenyl-2(5H)-furanone | |
CAS RN |
72857-85-3 | |
Record name | 3,4-dichloro-5-phenyl-2(5H)-furanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20369469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.